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Compound of Interest

Compound Name:

4-

Allylaminocarbonylphenylboronic

acid

Cat. No.: B1274398 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of 4-Allylaminocarbonylphenylboronic
acid, a specialized building block with significant potential in the development of novel

therapeutics. Phenylboronic acids are a class of compounds recognized for their unique

chemical properties, particularly their ability to form reversible covalent bonds with diols, a

feature that has been exploited in the design of enzyme inhibitors, sensors, and drug delivery

systems. The presence of an allylaminocarbonyl moiety introduces a versatile functional group

for further chemical modification and interaction with biological targets.

Core Compound Data
The fundamental physicochemical properties of 4-Allylaminocarbonylphenylboronic acid
are summarized below.
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Property Value

Molecular Formula C₁₀H₁₂BNO₃

Molecular Weight 205.02 g/mol

CAS Number 850568-20-6

Synonyms

(4-(Allylcarbamoyl)phenyl)boronic acid, 4-

(Allylaminocarbonyl)benzeneboronic acid, N-

Allyl-4-boronobenzamide

Physical Form Solid

Experimental Protocols
While specific, peer-reviewed synthesis protocols for 4-Allylaminocarbonylphenylboronic
acid are not extensively documented in publicly available literature, a general and

representative method for the synthesis of N-substituted 4-carbamoylphenylboronic acids can

be extrapolated from established chemical patent literature. The most common approach

involves the acylation of a 4-aminophenylboronic acid precursor.

Representative Synthesis of N-Alkyl-4-carbamoylphenylboronic Acids

This protocol outlines the general steps for the synthesis of N-substituted 4-

carbamoylphenylboronic acids via the acylation of 4-aminophenylboronic acid.

Materials:

4-Aminophenylboronic acid

Appropriate acylating agent (e.g., allyl isocyanate for the target molecule, or an acid chloride

like acryloyl chloride)

Anhydrous aprotic solvent (e.g., tetrahydrofuran (THF), dichloromethane (DCM))

Base (e.g., triethylamine, pyridine, if using an acid chloride)

Deionized water
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Standard laboratory glassware for organic synthesis

Magnetic stirrer and heating mantle

Rotary evaporator

Equipment for filtration and purification (e.g., column chromatography)

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-

aminophenylboronic acid (1.0 equivalent) in the chosen anhydrous solvent.

If using an acid chloride as the acylating agent, add a suitable base (1.1 to 1.5 equivalents)

to the solution.

Cool the mixture to 0°C using an ice bath.

Slowly add the acylating agent (1.0 to 1.2 equivalents) dropwise to the stirred solution.

After the addition is complete, allow the reaction mixture to gradually warm to room

temperature and continue stirring for a period of 3 to 12 hours.

Monitor the progress of the reaction using an appropriate analytical technique, such as Thin

Layer Chromatography (TLC).

Upon completion of the reaction, quench the mixture by the careful addition of water.

If necessary, adjust the pH of the aqueous layer to be acidic to ensure the boronic acid is in

its protonated state.

Extract the product into an organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or

magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.
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The crude product can then be purified by a suitable method, such as recrystallization or

column chromatography, to yield the desired N-substituted 4-carbamoylphenylboronic acid.

Logical Workflow and Visualization
Given the established role of boronic acids in targeting enzymes, a logical application for 4-
Allylaminocarbonylphenylboronic acid is in the screening and development of novel

enzyme inhibitors. The following diagram illustrates a high-level experimental workflow for such

a screening cascade.
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Phase 1: Primary Screening

Phase 2: Dose-Response and Selectivity

Phase 3: Mechanism of Action
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To cite this document: BenchChem. [Technical Guide: 4-Allylaminocarbonylphenylboronic
Acid in Drug Discovery]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1274398#4-allylaminocarbonylphenylboronic-acid-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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